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Compound of Interest

Compound Name: Magnesium carbonate trihydrate

Cat. No.: B169977

This technical guide provides a detailed breakdown of the molecular formula and molecular
weight of the hydrated magnesium carbonate mineral, nesquehonite. The information is
intended for researchers, scientists, and professionals in drug development who require
precise chemical data.

Molecular Formula

The chemical formula for nesquehonite is MgCO3-3H20.[1][2][3] This formula indicates that
each formula unit of nesquehonite consists of one magnesium carbonate (MgCO3) molecule
ionically bonded to three molecules of water (H20).

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The atomic weights used in this calculation are standard atomic weights provided by IUPAC.

The calculation for the molecular weight of nesquehonite (MgCO3-3H20) is detailed below.
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Atomic Weight

Element Symbol Quantity Subtotal (amu)
(amu)
Magnesium Mg 1 24.305[4][51[6] 24.305
Carbon C 1 12.011[7][8][9] 12.011
6 (3in CO3, 3in 15.999[10][11]
Oxygen O 95.994
3H20) [12]
Hydrogen H 6 (in 3H20) 1.008[13][14][15] 6.048
Total 138.358

Breakdown of Components:

e Magnesium Carbonate (MgCO3):

o Mg: 24.305

o C:12.011

o Os3:3*15.999 = 47.997

o Subtotal for MgCO3: 84.313 amu

o Water (H20):
o H2:2*1.008 =2.016

o 0O:15.999

o Subtotal for one H20 molecule: 18.015 amu

o Subtotal for three H20 molecules (3H20): 3 * 18.015 = 54.045 amu

Final Molecular Weight:

The total molecular weight of MgC0O3:-3H20 is the sum of the molecular weight of magnesium

carbonate and the three water molecules:
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84.313 amu (MgCO3) + 54.045 amu (3H20) = 138.358 amu

Therefore, the molecular weight of nesquehonite (MgCO3-3H20) is approximately 138.36
g/mol .[16]

Logical Relationship of Components

The following diagram illustrates the constituent parts that sum to the total molecular weight of
nesquehonite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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